Cas no 80356-97-4 (2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione)

2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione structure
80356-97-4 structure
Product Name:2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
CAS No:80356-97-4
MF:C7H5N3O2
MW:163.133500814438
CID:1118065
PubChem ID:12751607
Update Time:2025-04-20

2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
    • 3-methylpyrrolo[3,4-b]pyrazine-5,7-dione
    • 80356-97-4
    • Z1255448152
    • EN300-734639
    • 2-methyl-5h,6h,7h-pyrrolo[3,4-b]pyrazine-5,7-dione
    • SCHEMBL26502156
    • 2-methyl-6H-pyrrolo[3,4-b]pyrazine-5,7-dione
    • Inchi: 1S/C7H5N3O2/c1-3-2-8-4-5(9-3)7(12)10-6(4)11/h2H,1H3,(H,10,11,12)
    • InChI Key: KHKIDNHBRDOFOB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(N1)=O)=NC=C(C)N=2

Computed Properties

  • Exact Mass: 163.038176411g/mol
  • Monoisotopic Mass: 163.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 72Ų

2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione Pricemore >>

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